3-Amino-4-(bromomethyl)benzonitrile
Overview
Description
3-Amino-4-(bromomethyl)benzonitrile, also known as ABMN, is an important organic compound that has gained significant attention in scientific research. It is a white crystalline solid that is widely used in the synthesis of various organic molecules due to its unique properties. ABMN is a versatile intermediate that can be used in the preparation of various biologically active compounds, such as antiviral agents, antimicrobial agents, and anticancer drugs.
Mechanism of Action
The mechanism of action of 3-Amino-4-(bromomethyl)benzonitrile is not well understood. However, it is believed that 3-Amino-4-(bromomethyl)benzonitrile acts as a reactive intermediate in the synthesis of biologically active compounds. 3-Amino-4-(bromomethyl)benzonitrile can undergo various chemical reactions, such as nucleophilic substitution, electrophilic substitution, and condensation reactions, which allow for the formation of complex organic molecules.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-Amino-4-(bromomethyl)benzonitrile are not well studied. However, it is believed that 3-Amino-4-(bromomethyl)benzonitrile is not toxic to cells and does not have any significant adverse effects on the human body. 3-Amino-4-(bromomethyl)benzonitrile is a stable compound that can be stored for extended periods without degradation.
Advantages and Limitations for Lab Experiments
3-Amino-4-(bromomethyl)benzonitrile has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 3-Amino-4-(bromomethyl)benzonitrile is a versatile intermediate that can be used in the synthesis of various biologically active compounds. However, 3-Amino-4-(bromomethyl)benzonitrile has some limitations for lab experiments. It is a highly reactive compound that requires careful handling and storage. 3-Amino-4-(bromomethyl)benzonitrile is also relatively expensive, which can limit its use in large-scale experiments.
Future Directions
There are several future directions for 3-Amino-4-(bromomethyl)benzonitrile research. One area of research is the development of new synthetic methods for 3-Amino-4-(bromomethyl)benzonitrile that are more efficient and cost-effective. Another area of research is the synthesis of new biologically active compounds using 3-Amino-4-(bromomethyl)benzonitrile as an intermediate. 3-Amino-4-(bromomethyl)benzonitrile can also be used in the development of new drug delivery systems and nanomaterials. Additionally, the biochemical and physiological effects of 3-Amino-4-(bromomethyl)benzonitrile need to be further studied to determine its potential applications in medicine and other fields.
Conclusion:
In conclusion, 3-Amino-4-(bromomethyl)benzonitrile is an important organic compound that has gained significant attention in scientific research. It is a versatile intermediate that can be used in the synthesis of various biologically active compounds. 3-Amino-4-(bromomethyl)benzonitrile has several advantages for lab experiments, but also has some limitations. There are several future directions for 3-Amino-4-(bromomethyl)benzonitrile research, including the development of new synthetic methods, the synthesis of new biologically active compounds, and the study of its biochemical and physiological effects.
Scientific Research Applications
3-Amino-4-(bromomethyl)benzonitrile has been widely used in scientific research due to its unique properties. It is a versatile intermediate that can be used in the preparation of various biologically active compounds. 3-Amino-4-(bromomethyl)benzonitrile has been used in the synthesis of antiviral agents such as 3-[(2-amino-6-methylpyridin-3-yl)methyl]-4-bromo-N-(4-fluorophenyl)benzamide and 3-[(2-amino-6-methylpyridin-3-yl)methyl]-4-bromo-N-(4-methoxyphenyl)benzamide. It has also been used in the synthesis of antimicrobial agents such as 4-[(4-bromo-3-cyano-2-methylphenyl)amino]benzoic acid and 4-[(4-bromo-3-cyano-2-methylphenyl)amino]benzonitrile. 3-Amino-4-(bromomethyl)benzonitrile has also been used in the synthesis of anticancer drugs such as 4-[(4-bromo-3-cyano-2-methylphenyl)amino]benzoic acid methyl ester and 4-[(4-bromo-3-cyano-2-methylphenyl)amino]benzonitrile.
properties
IUPAC Name |
3-amino-4-(bromomethyl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2/c9-4-7-2-1-6(5-10)3-8(7)11/h1-3H,4,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FDXGKFDUXAGRSH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)N)CBr |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101284703 |
Source
|
| Record name | Benzonitrile, 3-amino-4-(bromomethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101284703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.06 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-(bromomethyl)benzonitrile | |
CAS RN |
1261566-61-3 |
Source
|
| Record name | Benzonitrile, 3-amino-4-(bromomethyl)- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1261566-61-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Benzonitrile, 3-amino-4-(bromomethyl)- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID101284703 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[1-(5-Bromo-thiophene-2-sulfonyl)-piperidin-2-ylmethyl]-carbamic acid tert-butyl ester](/img/structure/B3227986.png)
![8,9,10,11,12,13,14,15-Octahydro-2,6-bis[3,5-bis(trifluoromethyl)phenyl]-4-[(trifluoromethylsulfonyl)amino]dinaphtho[2,1-d:1',2'-f][1,3,2]dioxaphosphepin-4-one](/img/structure/B3228019.png)
